Cas no 2764000-08-8 (benzyl N-[3-(benzyloxy)-2-hydroxypropyl]-N-(propan-2-yl)carbamate)

• Product Name: benzyl N-[3-(benzyloxy)-2-hydroxypropyl]-N-(propan-2-yl)carbamate
• CAS No: 2764000-08-8
• MF: C₂₁H₂₇NO₄
• MW: 357.443386316299
• CID: 5562850
• PubChem ID: 165999383
• Update Time: 2025-10-19

benzyl N-[3-(benzyloxy)-2-hydroxypropyl]-N-(propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[3-(benzyloxy)-2-hydroxypropyl]-N-(propan-2-yl)carbamate
• EN300-37387596
• 2764000-08-8

• Inchi： 1S/C21H27NO4/c1-17(2)22(21(24)26-15-19-11-7-4-8-12-19)13-20(23)16-25-14-18-9-5-3-6-10-18/h3-12,17,20,23H,13-16H2,1-2H3
• InChI Key： DLPSVHJGNFEQIW-UHFFFAOYSA-N
• SMILES： OC(COCC1C=CC=CC=1)CN(C(=O)OCC1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 357.19400834g/mol
• Monoisotopic Mass: 357.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 59Ų

Additional information on benzyl N-[3-(benzyloxy)-2-hydroxypropyl]-N-(propan-2-yl)carbamate

Comprehensive Overview of Benzyl N-[3-(Benzyloxy)-2-Hydroxypropyl]-N-(Propan-2-yl)Carbamate (CAS No. 2764000-08-8)

In the realm of organic chemistry and pharmaceutical intermediates, benzyl N-[3-(benzyloxy)-2-hydroxypropyl]-N-(propan-2-yl)carbamate stands out as a compound of significant interest. With its unique molecular structure and versatile applications, this compound has garnered attention from researchers and industry professionals alike. The CAS registry number 2764000-08-8 serves as a unique identifier, ensuring precise communication across scientific and commercial platforms.

The compound's nomenclature reflects its complex structure: a benzyl group attached to a carbamate moiety, which is further linked to a hydroxypropyl chain with a propan-2-yl (isopropyl) substituent. This arrangement imparts specific chemical properties that make it valuable in synthetic chemistry. Recent trends in green chemistry and sustainable synthesis have increased interest in such intermediates, as they often serve as building blocks for more complex molecules with reduced environmental impact.

From a synthetic perspective, benzyl N-[3-(benzyloxy)-2-hydroxypropyl]-N-(propan-2-yl)carbamate exemplifies the growing importance of protective group chemistry. The benzyloxy and carbamate functionalities are particularly noteworthy, as they demonstrate how chemists can strategically mask reactive sites during multi-step syntheses. This aligns with current research priorities in drug discovery and peptide synthesis, where such protective strategies are crucial for achieving desired molecular architectures.

The compound's potential applications extend to various domains, including pharmaceutical research and material science. Its structural features suggest possible utility in the development of bioactive molecules or as a precursor for specialty polymers. These applications resonate with contemporary scientific inquiries into targeted drug delivery systems and smart materials, topics that frequently appear in academic literature and patent filings.

Analytical characterization of CAS 2764000-08-8 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods are essential for verifying the compound's purity and structure, especially given the growing emphasis on quality control in chemical manufacturing. The pharmaceutical industry's increasing adoption of Quality by Design (QbD) principles further underscores the importance of thorough analytical profiling for intermediates like this carbamate derivative.

Recent scientific literature reveals growing interest in the structure-activity relationships of similar carbamate-containing compounds. Researchers are particularly focused on understanding how variations in the N-substituents and hydroxypropyl linker influence biological activity and physicochemical properties. This aligns with broader trends in medicinal chemistry optimization and ADME profiling (Absorption, Distribution, Metabolism, and Excretion) of potential drug candidates.

From a commercial perspective, the availability of benzyl N-[3-(benzyloxy)-2-hydroxypropyl]-N-(propan-2-yl)carbamate through chemical suppliers highlights its importance as a research chemical. The compound's listing in catalogs typically includes specifications regarding purity grades, packaging options, and storage conditions - all critical considerations for laboratory users. These details reflect the chemical industry's response to the growing demand for high-purity intermediates in academic and industrial research settings.

The safety profile of CAS 2764000-08-8 warrants careful consideration, as with all chemical substances. While not classified as hazardous under standard regulations, proper handling procedures should be followed, including the use of appropriate personal protective equipment (PPE) and engineering controls. This emphasis on safety aligns with the broader scientific community's commitment to responsible research practices and laboratory safety culture.

Looking forward, the scientific community continues to explore novel applications for carbamate derivatives like this compound. Emerging areas of interest include their potential role in bioconjugation chemistry and as components of functional materials. These developments reflect the ongoing convergence of organic synthesis, materials science, and biotechnology - a trend that shows no signs of slowing in contemporary chemical research.

In conclusion, benzyl N-[3-(benzyloxy)-2-hydroxypropyl]-N-(propan-2-yl)carbamate represents an intriguing case study in modern chemical research. Its structural complexity, synthetic utility, and potential applications make it a compound worthy of attention in various scientific disciplines. As research methodologies continue to advance and interdisciplinary approaches gain prominence, compounds like this will likely play increasingly important roles in addressing current challenges in healthcare, materials development, and sustainable chemistry.